Econazole
Econazole
Econazole is an imidazole with antifungal property. Econazole compromises the integrity of fungal cell wall through inhibiting 14-alpha demethylase, which catalyzes conversion of lanosterol to ergosterol, an essential component of the fungal cell wall. As a result, this agent increases cellular permeability thereby resulting in leakage of cellular contents. Furthermore, econazole has also been implicated to inhibit endogenous respiration, interact with membrane phospholipids, inhibit purine uptake, and impair triglyceride and/or phospholipid biosynthesis.
Econazole, also known as gyno pevaryl or spectazole, belongs to the class of organic compounds known as benzylethers. These are aromatic ethers with the general formula ROCR' (R = alkyl, aryl; R'=benzene). Econazole is a drug which is used for topical application in the treatment of tinea pedis, tinea cruris, and tinea corporis caused by trichophyton rubrum, trichophyton mentagrophytes, trichophyton tonsurans, microsporum canis, microsporum audouini, microsporum gypseum, and epidermophyton floccosum, in the treatment of cutaneous candidiasis, and in the treatment of tinea versicolor. Econazole is considered to be a practically insoluble (in water) and relatively neutral molecule. Econazole has been detected in multiple biofluids, such as urine and blood. Within the cell, econazole is primarily located in the membrane (predicted from logP). Econazole is a potentially toxic compound.
1-{2-(4-chlorobenzyloxy)-2-(2,4-dichlorophenyl)ethyl}imidazole is a member of the class of imidazoles that is 1-(2,4-dichlorophenyl)-2-(imidazol-1-yl)ethanol in which the hydroxyl hydrogen is replaced by a 4-chlorobenzyl group. It is an ether, a member of imidazoles, a dichlorobenzene and a member of monochlorobenzenes.
Econazole, also known as gyno pevaryl or spectazole, belongs to the class of organic compounds known as benzylethers. These are aromatic ethers with the general formula ROCR' (R = alkyl, aryl; R'=benzene). Econazole is a drug which is used for topical application in the treatment of tinea pedis, tinea cruris, and tinea corporis caused by trichophyton rubrum, trichophyton mentagrophytes, trichophyton tonsurans, microsporum canis, microsporum audouini, microsporum gypseum, and epidermophyton floccosum, in the treatment of cutaneous candidiasis, and in the treatment of tinea versicolor. Econazole is considered to be a practically insoluble (in water) and relatively neutral molecule. Econazole has been detected in multiple biofluids, such as urine and blood. Within the cell, econazole is primarily located in the membrane (predicted from logP). Econazole is a potentially toxic compound.
1-{2-(4-chlorobenzyloxy)-2-(2,4-dichlorophenyl)ethyl}imidazole is a member of the class of imidazoles that is 1-(2,4-dichlorophenyl)-2-(imidazol-1-yl)ethanol in which the hydroxyl hydrogen is replaced by a 4-chlorobenzyl group. It is an ether, a member of imidazoles, a dichlorobenzene and a member of monochlorobenzenes.
Brand Name:
Vulcanchem
CAS No.:
27220-47-9
VCID:
VC0349626
InChI:
InChI=1S/C18H15Cl3N2O/c19-14-3-1-13(2-4-14)11-24-18(10-23-8-7-22-12-23)16-6-5-15(20)9-17(16)21/h1-9,12,18H,10-11H2
SMILES:
C1=CC(=CC=C1COC(CN2C=CN=C2)C3=C(C=C(C=C3)Cl)Cl)Cl
Molecular Formula:
C18H15Cl3N2O
Molecular Weight:
381.7g/mol
Econazole
CAS No.: 27220-47-9
Main Products
VCID: VC0349626
Molecular Formula: C18H15Cl3N2O
Molecular Weight: 381.7g/mol
CAS No. | 27220-47-9 |
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Product Name | Econazole |
Molecular Formula | C18H15Cl3N2O |
Molecular Weight | 381.7g/mol |
IUPAC Name | 1-[2-[(4-chlorophenyl)methoxy]-2-(2,4-dichlorophenyl)ethyl]imidazole |
Standard InChI | InChI=1S/C18H15Cl3N2O/c19-14-3-1-13(2-4-14)11-24-18(10-23-8-7-22-12-23)16-6-5-15(20)9-17(16)21/h1-9,12,18H,10-11H2 |
Standard InChIKey | LEZWWPYKPKIXLL-UHFFFAOYSA-N |
SMILES | C1=CC(=CC=C1COC(CN2C=CN=C2)C3=C(C=C(C=C3)Cl)Cl)Cl |
Canonical SMILES | C1=CC(=CC=C1COC(CN2C=CN=C2)C3=C(C=C(C=C3)Cl)Cl)Cl |
Appearance | Solid |
Melting Point | 162 |
Physical Description | Solid |
Description | Econazole is an imidazole with antifungal property. Econazole compromises the integrity of fungal cell wall through inhibiting 14-alpha demethylase, which catalyzes conversion of lanosterol to ergosterol, an essential component of the fungal cell wall. As a result, this agent increases cellular permeability thereby resulting in leakage of cellular contents. Furthermore, econazole has also been implicated to inhibit endogenous respiration, interact with membrane phospholipids, inhibit purine uptake, and impair triglyceride and/or phospholipid biosynthesis. Econazole, also known as gyno pevaryl or spectazole, belongs to the class of organic compounds known as benzylethers. These are aromatic ethers with the general formula ROCR' (R = alkyl, aryl; R'=benzene). Econazole is a drug which is used for topical application in the treatment of tinea pedis, tinea cruris, and tinea corporis caused by trichophyton rubrum, trichophyton mentagrophytes, trichophyton tonsurans, microsporum canis, microsporum audouini, microsporum gypseum, and epidermophyton floccosum, in the treatment of cutaneous candidiasis, and in the treatment of tinea versicolor. Econazole is considered to be a practically insoluble (in water) and relatively neutral molecule. Econazole has been detected in multiple biofluids, such as urine and blood. Within the cell, econazole is primarily located in the membrane (predicted from logP). Econazole is a potentially toxic compound. 1-{2-(4-chlorobenzyloxy)-2-(2,4-dichlorophenyl)ethyl}imidazole is a member of the class of imidazoles that is 1-(2,4-dichlorophenyl)-2-(imidazol-1-yl)ethanol in which the hydroxyl hydrogen is replaced by a 4-chlorobenzyl group. It is an ether, a member of imidazoles, a dichlorobenzene and a member of monochlorobenzenes. |
Related CAS | 68797-31-9 (nitrate) |
Solubility | 1.48e-03 g/L |
Synonyms | Econazole Econazole Nitrate Ekonazole Gyno Pervaryl 150 Gyno Pevaril Gyno Pevaryl Gyno-Pervaryl 150 Gyno-Pevaril Gyno-Pevaryl GynoPevaril Nitrate, Econazole Pevaryl |
PubChem Compound | 3198 |
Last Modified | Nov 11 2021 |
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